Cas no 601482-73-9 (Pyrimidine, 4-(1,2-dimethylpropoxy)-6-(2-propynyloxy)- (9CI))

• Product Name: Pyrimidine, 4-(1,2-dimethylpropoxy)-6-(2-propynyloxy)- (9CI)
• CAS No: 601482-73-9
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 951307
• PubChem ID: 45117368
• Update Time: 2025-04-19

Pyrimidine, 4-(1,2-dimethylpropoxy)-6-(2-propynyloxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-(1,2-dimethylpropoxy)-6-(2-propynyloxy)- (9CI)
• 4-[(3-Methyl-2-butanyl)oxy]-6-(2-propyn-1-yloxy)pyrimidine
• 601482-73-9

• Inchi： 1S/C12H16N2O2/c1-5-6-15-11-7-12(14-8-13-11)16-10(4)9(2)3/h1,7-10H,6H2,2-4H3
• InChI Key： WPTAQNRVWWCXPM-UHFFFAOYSA-N
• SMILES： O(C1C=C(N=CN=1)OCC#C)C(C)C(C)C

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.2Ų